Cas no 62235-32-9 (1H-Indazole, 3-methyl-6-nitro-1-[3-nitro-5-(trifluoromethyl)benzoyl]-)

• Product Name: 1H-Indazole, 3-methyl-6-nitro-1-[3-nitro-5-(trifluoromethyl)benzoyl]-
• CAS No: 62235-32-9
• MF: C₁₆H₉F₃N₄O₅
• MW: 394.261673688889
• CID: 453160
• PubChem ID: 12320654
• Update Time: 2025-04-19

1H-Indazole, 3-methyl-6-nitro-1-[3-nitro-5-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-methyl-6-nitro-1-[3-nitro-5-(trifluoromethyl)benzoyl]-
• (3-methyl-6-nitroindazol-1-yl)-[3-nitro-5-(trifluoromethyl)phenyl]methanone
• (3-Methyl-6-nitro-1H-indazol-1-yl)[3-nitro-5-(trifluoromethyl)phenyl]methanone
• 62235-32-9
• DTXSID40488469

• Inchi： 1S/C16H9F3N4O5/c1-8-13-3-2-11(22(25)26)7-14(13)21(20-8)15(24)9-4-10(16(17,18)19)6-12(5-9)23(27)28/h2-7H,1H3
• InChI Key： ZCFSTIGDLIEOAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C(N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-])=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 394.05257
• Monoisotopic Mass: 394.05250389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.17